![molecular formula C12H19NO2S B291591 4-methyl-N-(1-methylbutyl)benzenesulfonamide](/img/structure/B291591.png)
4-methyl-N-(1-methylbutyl)benzenesulfonamide
Overview
Description
4-methyl-N-(1-methylbutyl)benzenesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. This compound is also known as tosylamide or tosylbutylamide and is a sulfonamide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-methyl-N-(1-methylbutyl)benzenesulfonamide is not well understood. However, it is believed that this compound can act as a nucleophile due to the presence of the sulfonamide group. This property has been exploited in various chemical reactions, including the synthesis of new molecules and the modification of existing ones.
Biochemical and Physiological Effects:
4-methyl-N-(1-methylbutyl)benzenesulfonamide has not been extensively studied for its biochemical and physiological effects. However, it has been reported that this compound can inhibit the growth of certain bacteria and fungi, which suggests that it may have potential applications in the field of antimicrobial agents. Additionally, tosylamide has been reported to have anticonvulsant activity, which suggests that it may have potential applications in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-methyl-N-(1-methylbutyl)benzenesulfonamide is its unique properties, which make it a versatile reagent for various chemical reactions. Additionally, this compound is readily available and can be synthesized using various methods. However, one of the main limitations of tosylamide is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research of 4-methyl-N-(1-methylbutyl)benzenesulfonamide. One of the main directions is the investigation of its potential applications as an antimicrobial agent, as well as its potential use in the treatment of epilepsy. Additionally, the synthesis of new derivatives of tosylamide and the investigation of their properties and potential applications is another important direction for future research. Finally, the development of new synthesis methods for tosylamide that are more efficient and environmentally friendly is also an important area of research.
Conclusion:
In conclusion, 4-methyl-N-(1-methylbutyl)benzenesulfonamide is a versatile compound that has been extensively used in scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods and has been used as a reagent in various chemical reactions, as well as a substrate in enzyme-catalyzed reactions. While the mechanism of action and biochemical and physiological effects of tosylamide are not well understood, it has been reported to have potential applications as an antimicrobial agent and in the treatment of epilepsy. Finally, the development of new derivatives of tosylamide and the investigation of their properties and potential applications, as well as the development of new synthesis methods, are important areas of future research.
Scientific Research Applications
4-methyl-N-(1-methylbutyl)benzenesulfonamide has been used extensively in scientific research due to its unique properties and potential applications. This compound has been used as a reagent in various chemical reactions, including the synthesis of new molecules and the modification of existing ones. It has also been used as a catalyst in organic reactions, such as the Friedel-Crafts acylation reaction. Additionally, tosylamide has been used as a substrate in enzyme-catalyzed reactions, which has led to the discovery of new enzymes and their mechanisms of action.
properties
Molecular Formula |
C12H19NO2S |
---|---|
Molecular Weight |
241.35 g/mol |
IUPAC Name |
4-methyl-N-pentan-2-ylbenzenesulfonamide |
InChI |
InChI=1S/C12H19NO2S/c1-4-5-11(3)13-16(14,15)12-8-6-10(2)7-9-12/h6-9,11,13H,4-5H2,1-3H3 |
InChI Key |
ODMWZCBRHGGIGM-UHFFFAOYSA-N |
SMILES |
CCCC(C)NS(=O)(=O)C1=CC=C(C=C1)C |
Canonical SMILES |
CCCC(C)NS(=O)(=O)C1=CC=C(C=C1)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.